Cas no 2229523-89-9 (O-(2-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-yl)hydroxylamine)

• Product Name: O-(2-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-yl)hydroxylamine
• CAS No: 2229523-89-9
• MF: C₉H₁₃N₃OS
• MW: 211.284020185471
• CID: 6599644
• PubChem ID: 165678786
• Update Time: 2025-10-29

O-(2-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-yl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(2-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-yl)hydroxylamine
• O-(2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-yl)hydroxylamine
• EN300-1757267
• 2229523-89-9

• Inchi： 1S/C9H13N3OS/c1-6-7(9(2,3)13-10)12-4-5-14-8(12)11-6/h4-5H,10H2,1-3H3
• InChI Key： GNJMCKJCIMZJHY-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(C)=C2C(C)(C)ON

Computed Properties

• Exact Mass: 211.07793322g/mol
• Monoisotopic Mass: 211.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 80.8Ų

Additional information on O-(2-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-yl)hydroxylamine

Comprehensive Overview of O-(2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-yl)hydroxylamine (CAS No. 2229523-89-9)

The compound O-(2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-yl)hydroxylamine (CAS No. 2229523-89-9) is a specialized organic molecule that has garnered significant interest in the fields of medicinal chemistry and pharmaceutical research. Its unique structure, featuring a 6-methylimidazo[2,1-b][1,3]thiazole core, positions it as a promising candidate for various applications, including drug discovery and biochemical studies. Researchers are particularly intrigued by its potential to modulate biological pathways, making it a subject of ongoing investigations.

In recent years, the demand for novel heterocyclic compounds like O-(2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-yl)hydroxylamine has surged, driven by the need for innovative therapeutics. The compound's imidazo[2,1-b][1,3]thiazole scaffold is known for its bioactivity, often associated with antimicrobial, anti-inflammatory, and anticancer properties. This has led to a spike in searches for "imidazo[2,1-b][1,3]thiazole derivatives" and "CAS 2229523-89-9 applications" across scientific databases and search engines.

One of the most frequently asked questions about this compound revolves around its synthesis and stability. The O-(2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-yl)hydroxylamine structure incorporates a hydroxylamine moiety, which is known for its reactivity and potential as a pharmacophore. This characteristic has prompted researchers to explore its utility in prodrug design and targeted drug delivery systems. Discussions on platforms like ResearchGate and PubMed often highlight its compatibility with modern click chemistry techniques, further broadening its appeal.

From a commercial perspective, CAS No. 2229523-89-9 is increasingly listed in catalogs of specialty chemical suppliers, catering to pharmaceutical and biotechnology industries. Its relevance is further underscored by the growing trend of "fragment-based drug discovery," where small, structurally diverse molecules like this are used to identify lead compounds. The compound's propan-2-yl side chain also offers flexibility for further chemical modifications, making it a versatile building block in synthetic chemistry.

Environmental and safety considerations are another hot topic associated with O-(2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-yl)hydroxylamine. While it is not classified as hazardous, proper handling protocols are recommended to ensure its stability and prevent degradation. Researchers often search for "storage conditions for CAS 2229523-89-9" and "compatibility with common solvents," reflecting the practical challenges of working with such specialized compounds.

In summary, O-(2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-yl)hydroxylamine (CAS No. 2229523-89-9) represents a fascinating area of study at the intersection of chemistry and biology. Its structural features and potential applications continue to inspire both academic and industrial research, aligning with broader trends in precision medicine and small-molecule therapeutics. As the scientific community delves deeper into its properties, this compound is poised to play a pivotal role in advancing drug development and biochemical innovation.